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Compound of Interest

Compound Name:

1-(4-

Bromophenyl)cyclobutanecarboxyl

ic acid

Cat. No.: B176679 Get Quote

Proper disposal of 1-(4-Bromophenyl)cyclobutanecarboxylic acid is crucial for laboratory

safety and environmental protection. As a halogenated organic compound, it requires handling

as a special hazardous waste. Disposal must be conducted in consultation with a licensed

disposal company and in accordance with all national and regional regulations.

Immediate Safety and Handling
Before handling 1-(4-Bromophenyl)cyclobutanecarboxylic acid for disposal, it is essential to

wear appropriate Personal Protective Equipment (PPE). Although one Safety Data Sheet

(SDS) indicates no known hazards, related brominated compounds are known to cause skin

and eye irritation.[1][2][3] Therefore, cautious handling is advised.

Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or goggles.[2]

Lab Coat: A standard lab coat should be worn to protect from skin contact.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.[2][4]
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Step-by-Step Disposal Protocol
The disposal of 1-(4-Bromophenyl)cyclobutanecarboxylic acid should be treated as a

regulated hazardous waste procedure. Do not dispose of this chemical down the drain or in

regular trash.[5][6]

1. Waste Identification and Segregation:

Characterize the waste as a halogenated organic solid.[7]

It is critical to segregate halogenated organic waste from non-halogenated waste streams.[4]

[7][8][9] Mixing these waste types can increase disposal costs and complicate the disposal

process.[9][10][11]

2. Containerization:

Select a waste container that is in good condition, compatible with the chemical, and has a

secure, tightly-sealing screw cap.[8][12] Plastic containers are often preferred for solid

waste.[13]

Ensure the container is not filled beyond 90% capacity to allow for expansion and prevent

spills.[12]

3. Labeling:

Label the waste container clearly as soon as the first drop of waste is added.[8][10]

The label must include the words "Hazardous Waste," the full chemical name: "1-(4-
Bromophenyl)cyclobutanecarboxylic acid," and the approximate quantity.[9]

List all constituents if it is a mixed waste stream.[7][8]

4. Storage:

Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA),

which should be at or near the point of generation.[12][13]

The SAA must be inspected weekly for any signs of leakage.[12]
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Store acids and bases separately, and keep waste containers away from incompatible

materials.[8][12]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHRS) department or equivalent

office to schedule a pickup for the hazardous waste.[5][13]

The EHRS will arrange for a licensed chemical waste disposal company to collect, transport,

and dispose of the material in compliance with all regulations.[1][14]

Summary of Chemical and Disposal Data
Property Information

Chemical Name 1-(4-Bromophenyl)cyclobutanecarboxylic acid

CAS Number 151157-49-2

Waste Type
Solid, Hazardous Waste, Halogenated Organic

Compound

Primary Disposal Route

Collection by a licensed professional waste

disposal service for incineration or other

approved treatment.[1][14]

Incompatible Materials Strong oxidizing agents, strong bases.[15][16]

Disposal Workflow
The following diagram outlines the decision-making and procedural flow for the proper disposal

of 1-(4-Bromophenyl)cyclobutanecarboxylic acid.
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Caption: Workflow for the safe disposal of 1-(4-Bromophenyl)cyclobutanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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